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Compound of Interest

Compound Name: CARPROPAMID

CAS No.: 115252-91-0

Cat. No.: B1141733

Get Quote

Introduction & Chemical Profile[1][2][3][4][5][6][7][8]
[9]
Carpropamid is a systemic fungicide belonging to the Melanin Biosynthesis Inhibitor -

Dehydratase (MBI-D) class.[1] Unlike direct fungitoxins that kill hyphae (e.g., triazoles),

carpropamid acts as an anti-penetrant. It specifically targets the mechanical ability of the rice

blast fungus (Magnaporthe oryzae) to breach the host cuticle.[2]

In an Integrated Pest Management (IPM) context, carpropamid is valued for its long residual

activity when applied to seedling boxes, reducing the need for multiple foliar sprays and

minimizing exposure to non-target beneficial organisms.
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Property Value Implication for IPM

CAS Number 104030-54-8 Standard identification.[3]

Target Enzyme Scytalone Dehydratase
Specificity to pigmented fungi;

low toxicity to plants/insects.

Systemicity Root-Systemic (Acropetal)

Ideal for nursery box

application; protects new

growth after transplant.

Water Solubility Low (4 mg/L)
Low leaching potential; stays

in the root zone.

Log P 4.2 (Lipophilic)

High affinity for waxy plant

cuticles and fungal

membranes.

Mechanism of Action: The "Anti-Penetrant"
Paradigm
Carpropamid does not inhibit spore germination or mycelial growth on the leaf surface. Its

efficacy relies entirely on preventing the mechanical penetration of the host.

The Melanin Turgor Mechanism
Appressorium Formation: Upon germination, M. oryzae forms a specialized dome-shaped

cell called an appressorium.

Melanization: The inner cell wall of the appressorium must be reinforced with melanin to

become impermeable to solutes.

Turgor Generation: This impermeability allows glycerol to accumulate inside, generating

immense turgor pressure (up to 8 MPa).

Penetration: This pressure drives a penetration peg through the rice cuticle.

Carpropamid Inhibition: Carpropamid competitively inhibits scytalone dehydratase, an

enzyme that converts scytalone to 1,3,8-trihydroxynaphthalene (1,3,8-THN). This blockage

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2454467.htm
https://www.benchchem.com/product/b1141733/docs?utm_src=pdf-body#application-note-carpropamid-in-rice-integrated-pest-management-ipm
https://www.benchchem.com/product/b1141733/docs?utm_src=pdf-body#application-note-carpropamid-in-rice-integrated-pest-management-ipm
https://www.benchchem.com/product/b1141733/docs?utm_src=pdf-body#application-note-carpropamid-in-rice-integrated-pest-management-ipm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


halts melanin production.[4][5] The resulting appressoria are hyaline (transparent), cannot hold

turgor pressure, and fail to penetrate.

Visualization: Melanin Biosynthesis Pathway
The following diagram illustrates the specific block imposed by carpropamid and the

downstream failure of infection.[6][7]
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Caption: Carpropamid blocks Scytalone Dehydratase, preventing melanin polymerization and

appressorial turgor generation.[8]

Experimental Protocols
Protocol A: Nursery Box Application (Field Efficacy)
Purpose: To apply carpropamid prophylactically in a mass-production setting, ensuring

systemic protection for 40-70 days post-transplant.

Materials:

Carpropamid Granules (typically 2-4% formulation).

Standard rice seedling nursery boxes (30 x 60 cm).
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Rice seedlings (Leaf stage 2.5 - 3.0, approx. 2-3 weeks old).

Methodology:

Timing Calculation: Application must occur 0 to 3 days before transplanting. Applying too

early (e.g., 10 days prior) may result in leaching or metabolism of the active ingredient before

the plant is in the field.

Dosage: Standard rate is 50 g of granules per box. (Verify specific product label; typically

equates to ~1 kg a.i./ha depending on transplant density).

Application:

Ensure seedling soil is moist but not saturated.

Broadcast granules evenly over the seedling leaves/soil surface by hand or using a

granular shaker.

Brush Down: Lightly brush the seedlings to ensure granules fall from the leaves onto the

soil surface. This prevents leaf burn and ensures root uptake.

Watering: Lightly sprinkle water to settle the granules into the soil matrix. Do not flood the

boxes immediately to prevent runoff.

Transplanting: Transplant seedlings into the paddy field within 72 hours.

Validation:

Monitor leaf blast lesions (brown spots) 30 days post-transplant.

Compare with untreated control plots.[7] Efficacy should be >90% inhibition of lesion

formation.

Protocol B: Resistance Monitoring (The "Scytalone
Rescue" Assay)
Purpose: To distinguish between wild-type sensitivity and MBI-D resistance in M. oryzae

isolates. This protocol uses 1,8-DHN (a melanin precursor downstream of the block) to
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"rescue" sensitive strains.

Principle:

Sensitive Strain + Carpropamid: Hyaline appressoria (No melanin).

Sensitive Strain + Carpropamid + 1,8-DHN: Black appressoria (Melanin restored via

bypass).

Resistant Strain + Carpropamid: Black appressoria (Enzyme is insensitive to inhibitor).

Materials:

M. oryzae spore suspension (

spores/mL).

Carpropamid technical grade (dissolved in acetone/water).[9]

1,8-Dihydroxynaphthalene (1,8-DHN).[7]

Glass slides or onion epidermal strips (hydrophobic surface induces appressoria).

Step-by-Step Workflow:

Preparation: Prepare three treatment solutions:

T1 (Control): Water + 0.1% Acetone.

T2 (Test): Carpropamid (10 ppm).

T3 (Rescue): Carpropamid (10 ppm) + 1,8-DHN (1 mM).

Incubation: Place 50 µL of spore suspension mixed with respective treatments onto glass

slides.

Conditioning: Incubate in a humid chamber at 25°C for 24 hours in the dark.

Microscopy: Observe 100 appressoria per replicate under a light microscope (400x).
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Scoring: Count the percentage of melanized (black) vs. hyaline (transparent) appressoria.

Data Interpretation Table:

Treatment
Wild-Type
(Sensitive)

Resistant Mutant Interpretation

Control 100% Black 100% Black Baseline viability.

Carpropamid (10

ppm)
0% Black (Hyaline) 100% Black Key Differentiator.

Carpropamid + 1,8-

DHN
100% Black 100% Black

Confirms mechanism

is Scytalone

Dehydratase inhibition

(Rescue works).

Integrated Pest Management (IPM) Strategy
Carpropamid is a powerful tool, but its single-site mode of action makes it prone to resistance.

It must be used strategically.

Compatibility with Biological Control Agents (BCAs)
Carpropamid is generally compatible with rice IPM bio-agents due to its specificity to fungal

melanin pathways, which are absent in insects and bacteria.
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Bio-Agent Target Pest
Compatibility
Rating

Notes

Trichogramma spp. Stem Borers High

Granular application

avoids contact toxicity

to adult wasps.

Beauveria bassiana Planthoppers Moderate

B. bassiana also uses

melanin for virulence.

[1][7] Co-application

may reduce BCA

efficacy. Separate

applications by 14

days.

Bacillus subtilis Bacterial Blight High
No cross-resistance or

antagonism.

Spiders (Lycosa spp.) General Predators High

Low toxicity to

arachnids compared

to organophosphates.

Resistance Management Workflow
Rule of Thumb: Never use carpropamid (or other MBI-Ds like diclocymet) if the nursery box

treatment was also an MBI-D. Rotate Mode of Action (MOA).
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Start: Rice Season Planning

Check History:
Was MBI-D used last season?

YES (High Risk)

Yes

NO (Low Risk)

No

Use Alternative MOA:
Probenazole (Host Defense Inducer)

or Isoprothiolane

Apply Carpropamid
(Nursery Box Treatment)

Field Monitoring (Tillering Stage)

Blast Outbreak Detected?

Continue Monitoring

No

Rescue Spray Required

Yes

Select Rescue Fungicide:
MUST be different MOA

(e.g., Azoxystrobin or Kasugamycin)

Click to download full resolution via product page

Caption: IPM Decision Matrix for preventing MBI-D resistance accumulation.
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Safety & Handling (E-E-A-T)
While safer than many older chemistries, carpropamid requires specific precautions,

particularly regarding aquatic environments common in rice cultivation.

Aquatic Toxicity: Carpropamid is moderately toxic to fish (

approx. 2-5 mg/L).

Protocol: Do not drain paddy water into natural waterways for at least 7 days after

transplanting treated seedlings. Maintain static water to allow soil adsorption.

User Safety:

PPE: Long-sleeved shirt, chemical-resistant gloves (nitrile), and particulate mask (N95)

when handling granules to prevent dust inhalation.

Re-entry Interval (REI): 12 hours (though typically not relevant for nursery box

applications).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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